4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C18H18F3NO2/c1-2-3-12-24-14-10-8-13(9-11-14)17(23)22-16-7-5-4-6-15(16)18(19,20)21/h4-11H,2-3,12H2,1H3,(H,22,23)
• InChI Key: OENGHVNFYAERKI-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C18H18F3NO2
• Molecular Weight: 337.3 g/mol

Description

4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide, also known as BTF, is a chemical compound that has been extensively studied in scientific research. It is a member of the benzamide family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide is not fully understood. However, it is believed to inhibit the activity of a protein called heat shock protein 90 (HSP90). HSP90 is a chaperone protein that is involved in the folding and stabilization of other proteins. Inhibition of HSP90 activity leads to the degradation of client proteins, which can result in cell death.
Biochemical and Physiological Effects:
4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has also been found to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6. In addition, 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide in lab experiments is its specificity for HSP90. 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been found to be a selective inhibitor of HSP90, which means that it does not inhibit the activity of other chaperone proteins. This specificity makes 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide a valuable tool for studying the role of HSP90 in various biological processes. One limitation of using 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide in lab experiments is its solubility. 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide is not very soluble in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide. One area of interest is the development of 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide derivatives with improved solubility and potency. Another area of interest is the investigation of the role of HSP90 in various diseases, such as Alzheimer's disease and Parkinson's disease. Finally, the potential use of 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide as a therapeutic agent for cancer and inflammatory diseases should be explored further.
Conclusion:
In conclusion, 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-cancer properties and inhibits the activity of HSP90. 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has a variety of biochemical and physiological effects, and its specificity for HSP90 makes it a valuable tool for studying the role of this protein in various biological processes. While there are some limitations to using 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide in lab experiments, there are several future directions for research on this compound, including the development of 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide derivatives and the investigation of its potential therapeutic uses.

Synthesis Methods

The synthesis of 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide involves the reaction of 2-(trifluoromethyl)aniline with butyl chloroformate in the presence of triethylamine. The resulting product is then reacted with 4-aminobenzamide to yield 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide. The synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory and anti-cancer properties. 4-butoxy-N-[2-(trifluoromethyl)phenyl]benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models of inflammation.